Cas no 52562-36-4 (9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine)

• Product Name: 9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine
• CAS No: 52562-36-4
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 2621224
• Update Time: 2023-08-07

9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• NSC100044
• O6-Methyl-deoxyguanosine
• 9-(2-deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine
• NCI60_000001
• 9-(2-Deoxypentofuranosyl)-6-methoxy-3,9-dihydro-2H-purin-2-imine
• 5-(2-amino-6-methoxy-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine

• Inchi： 1S/C11H15N5O4/c1-19-10-8-9(14-11(12)15-10)16(4-13-8)7-2-5(18)6(3-17)20-7/h4-7,17-18H,2-3H2,1H3,(H2,12,14,15)
• InChI Key： BCKDNMPYCIOBTA-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C=NC2C(=NC(N)=NC1=2)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 0.1
• Topological Polar Surface Area: 129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides